Cas no 6306-39-4 (1,2-Dichloro-4,5-dinitrobenzene)

• Product Name: 1,2-Dichloro-4,5-dinitrobenzene
• CAS No: 6306-39-4
• MF: C₆H₂Cl₂N₂O₄
• MW: 236.997079372406
• MDL: MFCD00010865
• CID: 508958
• PubChem ID: 24858088
• Update Time: 2025-10-29

1,2-Dichloro-4,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-4,5-dinitrobenzene
• 1,2-Dichloro-4,5-dinitro-benzene
• Benzene,1,2-dichloro-4,5-dinitro-
• E5112AA0T0
• NSC 22945
• 1,2diCl4,5diNO2Ph
• 4,2-dinitrobenzene
• BRN 2460868
• NSC22945
• 4-05-00-00747 (Beilstein Handbook Reference)
• 1,2-Dichlor-4,5-dinitrobenzol
• UNII-E5112AA0T0
• Benzene, 1,2-dichloro-4,5-dinitro-
• AC-11248
• BP-10079
• Parazol
• NSC-22945
• AKOS015960452
• ALBB-035540
• CHEMBL1977118
• WLN: WNR CG DG FNW
• DTXCID80134877
• Benzene,2-dichloro-4,5-dinitro-
• 1,2-Dichloro-4,5-dinitrobenzene, 98%
• AS-46136
• AI3-19504
• MFCD00010865
• 4,5-Dichloro-1,2-dinitrobenzene
• SCHEMBL3240210
• DTXSID80212386
• AKOS015916587
• Q27276874
• CL8909
• 6306-39-4
• DB-049832

• MDL： MFCD00010865
• Inchi： 1S/C6H2Cl2N2O4/c7-3-1-5(9(11)12)6(10(13)14)2-4(3)8/h1-2H
• InChI Key： IGSAVPVCQHAPSM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 235.93900
• Monoisotopic Mass: 235.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.729
• Melting Point: 105-107 ºC
• Boiling Point: 352.3 °C at 760 mmHg
• Flash Point: 352.3 °C at 760 mmHg
• Refractive Index: 1.636
• PSA: 91.64000
• LogP: 3.85620
• Solubility: Not determined

1,2-Dichloro-4,5-dinitrobenzene Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：CZ4900000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2-Dichloro-4,5-dinitrobenzene

Introduction to 1,2-Dichloro-4,5-dinitrobenzene (CAS No: 6306-39-4)

1,2-Dichloro-4,5-dinitrobenzene, with the chemical formula C₆H₂Cl₂N₂O₄, is a significant intermediate in organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile reactivity and its role in the development of various chemical applications. Its molecular structure, featuring both chloro and nitro substituents, makes it a valuable building block for synthesizing more complex molecules.

The compound is primarily utilized in the pharmaceutical industry as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its unique functional groups allow for selective modifications, enabling chemists to tailor the properties of the final product. Recent studies have highlighted its importance in the development of novel therapeutic agents targeting specific biological pathways.

In the realm of agrochemicals, 1,2-Dichloro-4,5-dinitrobenzene plays a crucial role in the formulation of herbicides and pesticides. The presence of both chloro and nitro groups enhances its efficacy in disrupting metabolic processes in unwanted plants and pests. This has led to ongoing research into optimizing its application in sustainable agriculture practices.

The synthesis of 1,2-Dichloro-4,5-dinitrobenzene typically involves a multi-step process that begins with the chlorination and nitration of benzene derivatives. Advanced catalytic methods have been developed to improve yield and reduce byproduct formation. These innovations align with global efforts to minimize environmental impact while maintaining high production standards.

Recent advancements in computational chemistry have enabled more precise predictions of reaction outcomes involving 1,2-Dichloro-4,5-dinitrobenzene. By leveraging machine learning algorithms, researchers can now design synthetic routes with greater efficiency and predict potential challenges before experimental trials. This integration of computational methods has significantly accelerated the drug discovery process.

The compound's reactivity also makes it a valuable tool in material science. Researchers are exploring its use in developing advanced polymers and coatings that exhibit enhanced durability and chemical resistance. These applications are particularly relevant in industries requiring materials that can withstand harsh environmental conditions.

In conclusion, 1,2-Dichloro-4,5-dinitrobenzene (CAS No: 6306-39-4) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.